molecular formula C17H15N3O3S B5888007 4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}methyl)benzoic acid

4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}methyl)benzoic acid

Cat. No. B5888007
M. Wt: 341.4 g/mol
InChI Key: OVNTYFIQXSCCBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}methyl)benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research. This compound is also known as MMBTA and is a member of the triazole family of compounds. MMBTA has been studied for its potential use in the field of medicine, particularly in cancer research.

Mechanism of Action

The mechanism of action of MMBTA involves the inhibition of tubulin polymerization, which is essential for cell division. MMBTA binds to the colchicine binding site of tubulin, which prevents the formation of microtubules. This results in the disruption of the cell cycle and ultimately leads to cell death.
Biochemical and Physiological Effects:
MMBTA has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, which is programmed cell death. MMBTA has also been shown to inhibit angiogenesis, which is the formation of new blood vessels. This is important in cancer research, as angiogenesis is necessary for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using MMBTA in lab experiments is its specificity for tubulin. MMBTA binds to the colchicine binding site of tubulin, which makes it a specific inhibitor of tubulin polymerization. This specificity makes it a useful tool for studying the role of microtubules in cell division and other cellular processes. One of the limitations of using MMBTA in lab experiments is its low solubility in water. This can make it difficult to prepare solutions of MMBTA for use in experiments.

Future Directions

There are many future directions for MMBTA research. One area of research is the development of MMBTA derivatives with improved solubility and bioavailability. Another area of research is the use of MMBTA in combination with other anticancer agents to improve its efficacy. Additionally, the role of MMBTA in other cellular processes, such as neuronal development and angiogenesis, could be further studied. Finally, the potential use of MMBTA in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease, could be explored.
Conclusion:
In conclusion, MMBTA is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research. It has been studied for its potential use in cancer research, as well as its potential use as an anti-inflammatory agent. MMBTA has been shown to inhibit tubulin polymerization, which is essential for cell division, and has a number of biochemical and physiological effects. While there are limitations to using MMBTA in lab experiments, there are many future directions for MMBTA research that could lead to new discoveries and treatments.

Synthesis Methods

The synthesis of MMBTA involves a multistep process that includes the reaction of 2-methoxybenzyl chloride with sodium azide to form 2-methoxyphenyl azide. The resulting product is then reacted with thioacetic acid to form 2-methoxyphenylthioacetic acid. The final step involves the reaction of 2-methoxyphenylthioacetic acid with 4-carboxybenzyl bromide to form MMBTA.

Scientific Research Applications

MMBTA has been studied for its potential use in cancer research. It has been shown to have anticancer activity against various cancer cell lines, including breast cancer, ovarian cancer, and lung cancer. MMBTA has also been studied for its potential use as an anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.

properties

IUPAC Name

4-[[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanylmethyl]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15N3O3S/c1-23-14-5-3-2-4-13(14)15-18-17(20-19-15)24-10-11-6-8-12(9-7-11)16(21)22/h2-9H,10H2,1H3,(H,21,22)(H,18,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OVNTYFIQXSCCBH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C2=NC(=NN2)SCC3=CC=C(C=C3)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanylmethyl]benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.